Cas no 1806236-23-6 (6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1806236-23-6
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4801630
• Update Time: 2025-06-09

6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-4-1-3(2-13)5(6(9)14-4)15-7(10,11)12/h1H
• InChI Key： YLNLJGDOBJRSFD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(=N1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1806236-23-6)

6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1806236-23-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine derivative is characterized by its unique molecular structure, which includes a bromine atom at the 6-position, a chlorine atom at the 2-position, a cyano group at the 4-position, and a trifluoromethoxy moiety at the 3-position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's CAS number 1806236-23-6 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine suppliers or synthesis methods to explore its potential applications. Recent trends indicate a growing interest in fluorinated pyridines, as they are increasingly utilized in the development of novel crop protection agents and pharmaceutical intermediates. This aligns with the broader industry shift toward sustainable and efficient chemical solutions.

One of the key advantages of 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine is its versatility. It can act as a building block for active pharmaceutical ingredients (APIs), particularly in the design of kinase inhibitors and antiviral compounds. The presence of the trifluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in drug discovery. Additionally, its cyano group offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures.

In the agrochemical sector, 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine is explored for its potential in developing next-generation pesticides and herbicides. The bromo and chloro substituents contribute to its bioactivity, while the trifluoromethoxy moiety improves its environmental persistence. This combination makes it a candidate for addressing challenges such as pest resistance and crop yield optimization, topics frequently searched by agricultural professionals.

From a synthetic chemistry perspective, the compound's pyridine core is a cornerstone for designing heterocyclic compounds. Laboratories often inquire about scalable synthesis routes or purification techniques for CAS 1806236-23-6, reflecting the demand for high-purity intermediates. Recent advancements in catalytic fluorination and cross-coupling reactions have further streamlined its production, reducing costs and environmental impact.

Quality control is paramount when working with 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers emphasizing GMP compliance or custom synthesis services often rank higher in search engine results, as these terms resonate with industry professionals seeking reliable sources.

In conclusion, 6-Bromo-2-chloro-4-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1806236-23-6) represents a critical intermediate in modern chemical research. Its multifaceted applications in pharmaceuticals and agrochemicals, coupled with its unique structural features, position it as a compound of enduring relevance. As the scientific community continues to explore fluorinated heterocycles and sustainable chemistry, this pyridine derivative is poised to play a pivotal role in future innovations.